Cas no 862168-49-8 (1-3-(2-Methoxy-ethoxy)-phenyl-piperazine)

1-(3-(2-Methoxy-ethoxy)-phenyl)-piperazine is a substituted phenylpiperazine derivative characterized by its methoxy-ethoxy functional group at the 3-position of the phenyl ring. This structural modification enhances solubility and bioavailability compared to unsubstituted analogs, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a precursor for serotonin receptor ligands due to its piperazine core, which is known for modulating neurotransmitter activity. Its ether linkage provides stability while maintaining reactivity for further functionalization. Suitable for use in medicinal chemistry and drug discovery, this compound offers versatility in synthesizing biologically active molecules with optimized pharmacokinetic properties.
1-3-(2-Methoxy-ethoxy)-phenyl-piperazine structure
862168-49-8 structure
Product Name:1-3-(2-Methoxy-ethoxy)-phenyl-piperazine
CAS No:862168-49-8
MF:C13H20N2O2
MW:236.310103416443
MDL:MFCD08437662
CID:718410
PubChem ID:53407155
Update Time:2025-06-08

1-3-(2-Methoxy-ethoxy)-phenyl-piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[3-(2-methoxyethoxy)phenyl]-
    • 1-[3-(2-methoxyethoxy)phenyl]piperazine
    • 1-[3-(2-METHOXY-ETHOXY)PHENYL]PIPERAZINE,
    • 1-(3-(2-Methoxyethoxy)phenyl)piperazine
    • Piperazine,1-[3-(2-methoxyethoxy)phenyl]
    • 1-[3-(2-Methoxy-ethoxy)-phenyl]-piperazine
    • MFCD08437662
    • AKOS010941393
    • 862168-49-8
    • BARIUMSULFAMATE
    • BB 0256512
    • CS-0341393
    • SB39126
    • DTXSID30695802
    • 1-3-(2-Methoxy-ethoxy)-phenyl-piperazine
    • MDL: MFCD08437662
    • Inchi: 1S/C13H20N2O2/c1-16-9-10-17-13-4-2-3-12(11-13)15-7-5-14-6-8-15/h2-4,11,14H,5-10H2,1H3
    • InChI Key: RTQPZPWCYWVQCL-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1=CC=CC(=C1)N1CCNCC1

Computed Properties

  • Exact Mass: 236.15200
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.7Ų

Experimental Properties

  • PSA: 33.73000
  • LogP: 1.51520

1-3-(2-Methoxy-ethoxy)-phenyl-piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-3-(2-Methoxy-ethoxy)-phenyl-piperazine Pricemore >>

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